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Compound of Interest

Compound Name:
1-methyl-1H-1,2,3-triazole-4-

carbaldehyde

Cat. No.: B181473 Get Quote

CAS Number: 16681-69-9[1]

This technical guide provides an in-depth overview of 1-methyl-1H-1,2,3-triazole-4-
carbaldehyde, a heterocyclic aldehyde of interest in medicinal chemistry and organic

synthesis. The document outlines its chemical properties, detailed experimental protocols for its

synthesis, and relevant spectral data.

Physicochemical and Spectral Data
The following table summarizes key quantitative data for 1-methyl-1H-1,2,3-triazole-4-
carbaldehyde.
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Property Value Reference

Molecular Formula C₄H₅N₃O [2]

Molecular Weight 111.103 g/mol [2]

Appearance White crystalline solid [3]

Melting Point 112–114 °C [3]

¹H NMR (300 MHz, CDCl₃)
δ 10.14 (s, 1H), 8.15 (s, 1H),

4.21 (s, 3H)
[3]

¹³C NMR (75 MHz, CDCl₃) δ 185.1, 148.1, 126.3, 37.2 [3]

¹H NMR (300 MHz, DMSO-d₆)
δ 10.01 (s, 1H), 8.81 (s, 1H),

4.13 (s, 3H)
[3]

¹³C NMR (151 MHz, DMSO) δ 185.0, 147.0, 128.8, 36.7 [3]

Experimental Protocols
The synthesis of 1-methyl-1H-1,2,3-triazole-4-carbaldehyde can be achieved via the reaction

of 4-formyl-1-(4-nitrophenyl)-1,2,3-triazole (FNPT) with methylamine, involving a Cornforth

rearrangement and subsequent hydrolysis.[3]

Synthesis of 1-methyl-1H-1,2,3-triazole-4-carbaldehyde (7b)[3]

Materials:

4-Formyl-1-(4-nitrophenyl)-1,2,3-triazole (FNPT) (2.5 mmol, 545 mg)

Methylamine solution in isopropanol (2 M, 1.5 mL)

Isopropanol (iPrOH) (3.5 mL)

Dichloromethane (DCM)

Methyl tert-butyl ether (MTBE)

Silica gel for column chromatography
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Procedure:

To a screw-capped reaction tube equipped with a magnetic stirring bar, add FNPT (2.5

mmol, 545 mg), a 2 M solution of methylamine in iPrOH (1.5 mL), and an additional 3.5 mL

of iPrOH.

Stir the reaction mixture at 80 °C for 15 hours.

After the reaction is complete, concentrate the crude product.

Adsorb the crude product onto silica gel.

Purify the product by column chromatography.

Initially, elute with DCM to remove the 4-nitroaniline byproduct.

Subsequently, use a DCM/MTBE gradient (from 1:0 to 1:1) to elute the desired product.

Further purification can be performed by Kugelrohr sublimation if necessary.

Yield:

The reaction yields a white crystalline solid (229 mg, 82%).[3]

Synthesis Workflow
The diagram below illustrates the synthetic pathway for 1-alkyl-4-formyl-1,2,3-triazoles,

including the specific synthesis of 1-methyl-1H-1,2,3-triazole-4-carbaldehyde.

4-Formyl-1-(4-nitrophenyl)-
1,2,3-triazole (FNPT)

80 °C, 15 h

Methylamine in iPrOH

Crude ProductReaction Column Chromatography
(DCM, DCM/MTBE)

Purification 1-methyl-1H-1,2,3-triazole-
4-carbaldehyde

Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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